Cas no 1225218-72-3 (2-Methyl-5-(piperidin-4-ylmethyl)pyridine)

• Product Name: 2-Methyl-5-(piperidin-4-ylmethyl)pyridine
• CAS No: 1225218-72-3
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 2105396
• Update Time: 2025-05-24

2-Methyl-5-(piperidin-4-ylmethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(piperidin-4-ylmethyl)pyridine
• 2-Methyl-5-(piperidin-4-ylmethyl)pyridine

• Inchi： 1S/C12H18N2/c1-10-2-3-12(9-14-10)8-11-4-6-13-7-5-11/h2-3,9,11,13H,4-8H2,1H3
• InChI Key： RHHKRRNYGJDSKX-UHFFFAOYSA-N
• SMILES： N1CCC(CC2C=NC(C)=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Topological Polar Surface Area: 24.9

Additional information on 2-Methyl-5-(piperidin-4-ylmethyl)pyridine

Comprehensive Overview of 2-Methyl-5-(piperidin-4-ylmethyl)pyridine (CAS No. 1225218-72-3): Properties, Applications, and Research Insights

2-Methyl-5-(piperidin-4-ylmethyl)pyridine, identified by its CAS number 1225218-72-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic molecule combines a pyridine ring with a piperidine moiety, making it a versatile intermediate for drug discovery and material science. Its unique structural features, including the methyl group at the 2-position and the piperidin-4-ylmethyl side chain, contribute to its reactivity and potential applications in medicinal chemistry.

In recent years, the demand for piperidine derivatives like 2-Methyl-5-(piperidin-4-ylmethyl)pyridine has surged due to their role in designing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers frequently explore its utility in modulating neurotransmitter receptors, a hot topic linked to neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's lipophilicity and hydrogen-bonding capacity align with trends in blood-brain barrier penetration studies, a key focus area in modern drug development.

Synthetic routes to CAS 1225218-72-3 often involve multistep organic reactions, including reductive amination or cross-coupling techniques, which are widely discussed in green chemistry forums. Environmental sustainability concerns have driven innovations in catalytic methods to produce such intermediates with higher atom economy—a frequently searched term among synthetic chemists. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its purity, a critical factor for high-throughput screening applications.

Beyond pharmaceuticals, 2-Methyl-5-(piperidin-4-ylmethyl)pyridine finds niche applications in ligand design for catalysis and metal-organic frameworks (MOFs). Its nitrogen-rich structure enables coordination with transition metals, relevant to catalysis optimization queries in industrial chemistry. Additionally, computational studies leveraging molecular docking tools—a trending topic in AI-driven drug discovery—utilize this compound to predict binding affinities for target proteins.

Safety and handling protocols for 1225218-72-3 emphasize standard laboratory practices, avoiding risks associated with reactive functional groups. While not classified as hazardous under major regulatory frameworks, its storage under inert conditions preserves stability—a detail often queried by procurement specialists. The compound's structure-activity relationships (SAR) are frequently analyzed in medicinal chemistry databases, reflecting its prominence in academic and industrial research.

In summary, 2-Methyl-5-(piperidin-4-ylmethyl)pyridine exemplifies the intersection of heterocyclic chemistry and biologically active scaffolds. Its CAS registry (1225218-72-3) serves as a pivotal reference for researchers investigating small-molecule modulators or chemoinformatics models. As the scientific community prioritizes fragment-based drug design and computational ADMET prediction, this compound's relevance continues to grow, supported by evolving literature and patent filings.